Cas no 1179361-83-1 (4-(Benzyloxy)picolinimidamide hydrochloride)

• Product Name: 4-(Benzyloxy)picolinimidamide hydrochloride
• CAS No: 1179361-83-1
• MF: C₁₃H₁₄ClN₃O
• MW: 263.722761631012
• CID: 1030778
• PubChem ID: 53485072
• Update Time: 2025-07-28

4-(Benzyloxy)picolinimidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Benzyloxy)picolinimidamide hydrochloride
• 4-phenylmethoxypyridine-2-carboximidamide,hydrochloride
• 4-(Benzyloxy)picolinimidamidehydrochloride
• AKOS015846740
• DB-357553
• 4-(BENZYLOXY)PYRIDINE-2-CARBOXIMIDAMIDE HYDROCHLORIDE
• 4-(Benzyloxy)pyridine-2-carboximidamide--hydrogen chloride (1/1)
• 1179361-83-1
• DTXSID20704356

• Inchi： 1S/C13H13N3O.ClH/c14-13(15)12-8-11(6-7-16-12)17-9-10-4-2-1-3-5-10;/h1-8H,9H2,(H3,14,15);1H
• InChI Key： MNVNSISBNSFTTN-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CN=C(C(=N)N)C=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 263.0825398g/mol
• Monoisotopic Mass: 263.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72Ų

Additional information on 4-(Benzyloxy)picolinimidamide hydrochloride

Introduction to 4-(Benzyloxy)picolinimidamide hydrochloride (CAS No. 1179361-83-1)

4-(Benzyloxy)picolinimidamide hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1179361-83-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of picolinimidamide derivatives, which are known for their diverse biological activities and potential therapeutic applications. The presence of a benzyloxy group and a hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further research and development.

The benzyloxy moiety in the molecular structure of 4-(Benzyloxy)picolinimidamide hydrochloride plays a crucial role in modulating its pharmacokinetic properties. This group is often employed in drug design to improve metabolic stability and interactions with biological targets. In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various enzymes and receptors involved in metabolic pathways. 4-(Benzyloxy)picolinimidamide hydrochloride has been investigated for its potential role in modulating such pathways, particularly those related to inflammation and immune responses.

One of the most compelling aspects of 4-(Benzyloxy)picolinimidamide hydrochloride is its structural similarity to other known bioactive compounds. This similarity suggests that it may exhibit overlapping mechanisms of action, which could be exploited for therapeutic purposes. For instance, picolinimidamide derivatives have been studied for their anti-inflammatory and immunomodulatory effects. The benzyloxy group may enhance these effects by improving binding affinity to target proteins, thereby increasing the compound's efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 4-(Benzyloxy)picolinimidamide hydrochloride with various biological targets. These studies have revealed that the compound may interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. By inhibiting these enzymes, 4-(Benzyloxy)picolinimidamide hydrochloride could potentially reduce inflammation and mitigate symptoms associated with chronic inflammatory diseases.

In addition to its anti-inflammatory potential, 4-(Benzyloxy)picolinimidamide hydrochloride has been explored for its possible applications in oncology research. Preliminary studies suggest that the compound may exhibit cytotoxic effects against certain cancer cell lines by interfering with critical signaling pathways involved in cell proliferation and survival. The benzyloxy group may contribute to this effect by enhancing the compound's ability to cross cell membranes and reach intracellular targets.

The synthesis of 4-(Benzyloxy)picolinimidamide hydrochloride involves multi-step organic reactions, including condensation, nucleophilic substitution, and salt formation. The precise synthetic route must be optimized to ensure high yield and purity, which are essential for pharmaceutical applications. Advances in synthetic methodologies have enabled the production of this compound on a larger scale, facilitating further research into its biological activities.

One of the challenges in studying 4-(Benzyloxy)picolinimidamide hydrochloride is its potential toxicity profile. While preliminary studies suggest that it may be well-tolerated at moderate doses, long-term exposure could pose risks that need to be carefully evaluated. Therefore, rigorous toxicological studies are necessary before it can be considered for clinical use. These studies will help determine safe dosage ranges and identify any potential side effects associated with the compound.

The development of novel therapeutic agents often requires interdisciplinary collaboration between chemists, biologists, and clinicians. 4-(Benzyloxy)picolinimidamide hydrochloride exemplifies this collaborative approach, as it represents a fusion of synthetic chemistry with pharmacological research. By leveraging cutting-edge techniques such as high-throughput screening and structure-activity relationship (SAR) studies, researchers can rapidly identify derivatives of this compound with improved pharmacological properties.

In conclusion, 4-(Benzyloxy)picolinimidamide hydrochloride (CAS No. 1179361-83-1) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation into anti-inflammatory, immunomodulatory, and anticancer therapies. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.